Methyl 4-bromo-6-(trifluoromethyl)picolinate
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Description
Methyl 4-bromo-6-(trifluoromethyl)picolinate is a useful research compound. Its molecular formula is C8H5BrF3NO2 and its molecular weight is 284.032. The purity is usually 95%.
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Scientific Research Applications
Dynamics of Supramolecular Complexes
Research by Fuss et al. (1999) on chiral BINAP palladium(II) and platinum(II) complexes, involving derivatives of picoline such as 2-bromo-5-methylpyridine, highlights the importance of α-substituents in promoting the formation of mono- and bis-containing products. This study underscores the role of bromine and methyl groups in influencing the distribution of reaction products, which is fundamental to understanding the reactivity and application of brominated picoline derivatives in catalysis and material science (Fuss, Siehl, Olenyuk, & Stang, 1999).
Luminescence and Structural Properties
Cariati et al. (2000) investigated the luminescence vapochromism of [CuI(pic)] complexes, where pic refers to picoline derivatives. This research reveals how structural modifications, such as solvent and vapor exposure, can lead to significant changes in luminescence properties. Such studies are pivotal for the development of luminescent materials and sensors based on picoline derivatives (Cariati, Bu, & Ford, 2000).
Catalytic Behavior in Oxidation Reactions
Takehira et al. (2004) explored the catalytic behavior of CrV0.95P0.05O4 in the oxidation of picolines, demonstrating the influence of substituents and the oxidation mechanism on catalytic activity. This research is crucial for understanding the catalytic potential of picoline derivatives in selective oxidation processes, with implications for industrial and environmental applications (Takehira, Shishido, Song, Matsushita, Kawabata, & Takaki, 2004).
Photochemistry and Photophysics in Molecular Synthesis
Schneider et al. (2011) examined the photochemistry and photophysics of a Pd(II) metalloporphyrin-Re(I) tricarbonyl bipyridine dyad, involving picoline derivatives. This study offers insights into the photoreduction of CO2, highlighting the potential of picoline-based compounds in photocatalytic applications and sustainable chemistry (Schneider, Vuong, Calladine, Sun, Whitwood, George, & Perutz, 2011).
Properties
IUPAC Name |
methyl 4-bromo-6-(trifluoromethyl)pyridine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF3NO2/c1-15-7(14)5-2-4(9)3-6(13-5)8(10,11)12/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZVRTINNLSAFSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=CC(=C1)Br)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.